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Compound of Interest

Compound Name: Methyl 3-aminobenzoate-d4

Cat. No.: B583320

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for Methyl 3-
aminobenzoate-d4 (Deuterated Methyl 3-aminobenzoate). The information is compiled from
available Safety Data Sheets (SDS) for the deuterated compound and its non-deuterated
analogue, Methyl 3-aminobenzoate. It is important to note that while the toxicological properties
are expected to be very similar, this guide primarily references data from the non-deuterated
form due to the limited specific experimental data for the deuterated version.

Chemical Identification and Physical Properties
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Property Value Reference

Methyl 3-Aminobenzoate-

Product Name [1]
2,4,5,6-d4
m-Aminobenzoic Acid Methyl
Synonyms [1]
Ester-d4
CAS Number 911132-57-5 [1]
CAS Number (Unlabelled) 4518-10-9 [1112]
Molecular Formula H2NCsD4COOCH: [1]
Molecular Weight 155.19 g/mol [1]
Crystals or chunks, white to
Appearance [3]
brown
Melting Point 242 °C [3]
Isotopic Enrichment 98 atom % D [1]

Hazard Identification and Classification

Methyl 3-aminobenzoate is classified as hazardous. The hazard classifications according to the
2012 OSHA Hazard Communication Standard are summarized below.

Hazard Class Category
Acute oral toxicity Category 4
Acute dermal toxicity Category 4
Acute Inhalation Toxicity - Dusts and Mists Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2
Specific target organ toxicity (single exposure) Category 3
Target Organs Respiratory system

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.cdnisotopes.com/npvc/methyl-3-aminobenzoate-2-4-5-6-d4
https://www.cdnisotopes.com/npvc/methyl-3-aminobenzoate-2-4-5-6-d4
https://www.cdnisotopes.com/npvc/methyl-3-aminobenzoate-2-4-5-6-d4
https://www.cdnisotopes.com/npvc/methyl-3-aminobenzoate-2-4-5-6-d4
https://www.fishersci.com/store/msds?partNumber=AC413950050&productDescription=METHYL+3-AMINOBENZOATE+9+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdnisotopes.com/npvc/methyl-3-aminobenzoate-2-4-5-6-d4
https://www.cdnisotopes.com/npvc/methyl-3-aminobenzoate-2-4-5-6-d4
https://www.sigmaaldrich.com/SG/en/product/sial/06985
https://www.sigmaaldrich.com/SG/en/product/sial/06985
https://www.cdnisotopes.com/npvc/methyl-3-aminobenzoate-2-4-5-6-d4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Signal Word: Warning[2]

Hazard Statements:

Harmful if swallowed, in contact with skin or if inhaled.[2][4]

Causes skin irritation.[2][5]

Causes serious eye irritation.[2][5]

May cause respiratory irritation.[2][5]

First-Aid Measures

Immediate medical attention is required in case of exposure. Always show the safety data
sheet to the attending medical professional.
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Exposure Route

First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a
comfortable position for breathing. If not
breathing, give artificial respiration. Do not use
mouth-to-mouth resuscitation if the victim
ingested or inhaled the substance. Seek

immediate medical attention.[4][6]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove and wash
contaminated clothing before reuse. If skin

irritation persists, call a physician.[5][6]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Seek immediate medical
attention.[2][5][6]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterwards.
Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[5][6][7]

Handling and Storage

Handling:

protective clothing.[2]

Use only under a chemical fume hood.[2][6]

Wear personal protective equipment, including chemical safety goggles, gloves, and

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe dust, vapor, mist, or gas.[2][6]
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e Do not ingest. If swallowed, seek immediate medical assistance.[2][6]

e Minimize dust generation and accumulation.[2][4]

e Wash hands thoroughly after handling.[2][6]

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][5][6]
e Store locked up.[6]

e Incompatible materials include acids, bases, and reducing agents.[2][4]

Personal Protective Equipment

Protection Type Recommended Equipment

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2][6]

) ] Wear appropriate protective gloves and clothing
Skin and Body Protection )
to prevent skin exposure.[2]

Use a NIOSH/MSHA or European Standard EN
) ) 149 approved respirator if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced.[2][6]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Methyl 3-aminobenzoate-
d4 are not publicly available. The hazard classifications are based on standard toxicological
studies required by regulatory bodies. The general methodologies for such assessments are
outlined below.
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Acute Toxicity (Oral, Dermal, Inhalation): These studies typically involve the administration of
the substance to laboratory animals (e.g., rats) in single or multiple doses over a short period.
The lethal dose (LD50) or lethal concentration (LC50) that causes mortality in 50% of the test
population is determined. Observations for signs of toxicity are made throughout the study.

Skin and Eye Irritation: These protocols involve applying the substance to the skin or into the
eyes of laboratory animals (e.g., rabbits) and observing for signs of irritation, such as redness,

swelling, and corrosion over a set period.
Specific Target Organ Toxicity (Single Exposure): This involves exposing animals to the

substance once and observing for any functional or morphological changes in specific organs,
in this case, the respiratory system.

Logical Workflows

Hazard Identification and First-Aid Response

Hazard Identification

Hazardous Chemical

(Methyl 3-aminobenzoate-d4)

itigation

Required Personal Protective Equipment

Potential Routes of Exposure
- Inhalation
- Skin Contact
- Eye Contact
- Ingestion

ffInhaled /ém Skin Ifin Eyes If Swallowed

First-Aid Response

Fume Hood
Safety Goggles

Gloves
Protective Clothing

Inhalation:
Move to fresh air, give oxygen if needed.
Seek immediate medical attention.

Skin Contact:
Wash with soap and water for 15 mins.
Remove contaminated clothing.

Eye Contact:
Rinse with water for 15 mins.
Seek immediate medical attention.

Ingestion:
Do NOT induce vomiting.
Call poison center immediately.
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Caption: Workflow for hazard identification and first-aid.

Spill Cleanup Protocol

Ensure adequate ventilation.
Evacuate personnel to safe areas.

Wear appropriate PPE:
- Respirator

- Goggles
- Gloves
- Protective Suit

Prevent further leakage or spillage.

'

Sweep up and shovel into
suitable containers for disposal.
Avoid dust formation.

Dispose of contents/container to an
approved waste disposal plant.

Cleanup Complete

Click to download full resolution via product page

Caption: General protocol for handling spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Safety Data for Methyl 3-
aminobenzoate-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b583320#methyl-3-aminobenzoate-d4-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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